2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(furan-2-yl)-7-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H12N4O2/c1-21-12-5-2-4-11(10-12)13-7-8-17-16-18-15(19-20(13)16)14-6-3-9-22-14/h2-10H,1H3
• InChI Key: ZPEWFMMCCVQMRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=NC3=NC(=NN23)C4=CC=CO4
• Molecular Formula: C16H12N4O2
• Molecular Weight: 292.29 g/mol

Description

2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine is a chemical compound that belongs to the triazolopyrimidine family. It has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine is not fully understood. However, it has been suggested that it may act through the modulation of neurotransmitters and ion channels in the central nervous system. It may also inhibit the activity of enzymes involved in inflammation and cancer.
Biochemical and Physiological Effects
Studies have shown that 2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine exhibits a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to exhibit anticonvulsant activity and improve cognitive function in animal models of Alzheimer's disease. In addition, it has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine is its versatility in terms of its potential applications in various fields. It is also relatively easy to synthesize, with a high yield. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential use in some applications.

Future Directions

There are several future directions for research on 2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine. One direction is to further investigate its potential applications in medicine, particularly in the treatment of neurological disorders and cancer. Another direction is to explore its potential use as a plant growth regulator and pesticide. In addition, there is potential for the synthesis of novel materials using 2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine as a building block, which could have unique properties with potential applications in various fields.

Synthesis Methods

The synthesis of 2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine involves the reaction of 3-methoxybenzaldehyde, furfurylamine, and 3-amino-1,2,4-triazole in the presence of acetic acid as a catalyst. The reaction proceeds through a condensation reaction followed by cyclization to form the final product. The yield of the product is typically high, making this method an attractive option for large-scale production.

Scientific Research Applications

2-(2-furyl)-7-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine has been extensively studied for its potential applications in various fields. In medicine, it has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated as a potential treatment for Alzheimer's disease, cancer, and other neurological disorders. In agriculture, it has been used as a plant growth regulator and pesticide. In material science, it has been used as a building block for the synthesis of novel materials with unique properties.